4-Bromo-5-methyl-2-phenylpyridine

• Molecular Formula: C12H10BrN
• Molecular Weight: 248.12 g/mol
• IUPAC Name: 4-bromo-5-methyl-2-phenylpyridine
• InChI: InChI=1S/C12H10BrN/c1-9-8-14-12(7-11(9)13)10-5-3-2-4-6-10/h2-8H,1H3
• InChI Key: RNIDXUHRPVJQNF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C=C1Br)C2=CC=CC=C2

Description

4-Bromo-5-methyl-2-phenylpyridine is a heterocyclic aromatic compound featuring a pyridine ring substituted with bromine at the 4-position, a methyl group at the 5-position, and a phenyl group at the 2-position.

Comparison with Similar Compounds

4-Bromo-2-chloro-5-methylpyridine

• Molecular Formula : C₆H₅BrClN
• Molecular Weight : 206.47 g/mol
• Key Features : Replaces the phenyl group in the target compound with chlorine at the 2-position.
• Impact of Substituents :
  • The chlorine atom increases electronegativity but reduces steric hindrance compared to phenyl.
  • Bromine at the 4-position enhances susceptibility to nucleophilic substitution compared to chloro analogs .
• Applications : Used as an intermediate in agrochemical and pharmaceutical synthesis due to its reactive halogen sites .

2-Bromo-3-methylpyridine

• Molecular Formula : C₆H₆BrN
• Molecular Weight : 172.02 g/mol
• Key Features : Lacks the phenyl and 5-methyl groups but shares bromine and methyl substituents.
• Physical Properties : Lower molecular weight correlates with higher volatility compared to the target compound.
• Reactivity : Bromine at the 2-position directs electrophilic substitution to the 5-position, a pattern altered by additional substituents in 4-Bromo-5-methyl-2-phenylpyridine .

4-Bromo-5-chloro-2-methylpyridine

• CAS : 1211529-34-8
• Similarity Score : 0.88 (vs. target compound)
• Key Features : Chlorine at the 5-position instead of methyl.
• Comparative Reactivity : Chlorine’s stronger electronegativity may stabilize the ring but reduce nucleophilic substitution rates compared to methyl .

Physicochemical Properties and Spectral Data

Table 1: Comparative Data for Brominated Pyridines

Compound	Molecular Weight (g/mol)	Melting Point (°C)	Key Substituents	Reactivity Highlights
4-Bromo-5-methyl-2-phenylpyridine*	~259.13 (estimated)	Not reported	4-Br, 5-CH₃, 2-C₆H₅	Phenyl group enhances steric hindrance
4-Bromo-2-chloro-5-methylpyridine	206.47	Not reported	4-Br, 2-Cl, 5-CH₃	Dual halogens enable sequential substitution
2-Bromo-3-methylpyridine	172.02	Not reported	2-Br, 3-CH₃	Lower steric hindrance favors SNAr reactions
5-Bromo-2-hydroxymethylpyridine	204.03	Not reported	5-Br, 2-CH₂OH	Hydroxymethyl group increases polarity

*Estimated based on analogs.